Cas no 1448348-24-0 ((3S)-5-oxomorpholine-3-carboxylic acid)

• Product Name: (3S)-5-oxomorpholine-3-carboxylic acid
• CAS No: 1448348-24-0
• MF: C₅H₇NO₄
• MW: 145.113381624222
• MDL: MFCD28003810
• CID: 5237708
• Update Time: 2025-06-26

(3S)-5-oxomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 5-oxo-, (3S)-
• (3S)-5-oxomorpholine-3-carboxylic acid

• MDL： MFCD28003810
• Inchi： 1S/C5H7NO4/c7-4-2-10-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
• InChI Key： JDBBSFGAXADKEE-VKHMYHEASA-N
• SMILES： N1C(=O)COC[C@H]1C(O)=O

Additional information on (3S)-5-oxomorpholine-3-carboxylic acid

Introduction to (3S)-5-oxomorpholine-3-carboxylic acid (CAS No. 1448348-24-0)

(3S)-5-oxomorpholine-3-carboxylic acid, with the chemical identifier CAS No. 1448348-24-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the morpholine class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The stereochemical configuration at the 3-position, specifically the (3S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structure of (3S)-5-oxomorpholine-3-carboxylic acid features a morpholine ring substituted with a carboxylic acid group at the 3-position and an oxo group at the 5-position. This unique structural arrangement contributes to its distinct chemical and biological characteristics. The presence of both the carboxylic acid and oxo functionalities makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives. The stereochemistry of these compounds, especially the absolute configuration at chiral centers, has been shown to significantly influence their biological activity. Studies have demonstrated that enantiomers of morpholine-based compounds can exhibit markedly different pharmacological profiles, underscoring the importance of precise stereochemical control in drug design.

(3S)-5-oxomorpholine-3-carboxylic acid has been extensively studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of pain management agents. Morpholine derivatives have shown significant efficacy in modulating pain pathways, particularly through interactions with opioid receptors and other neurotransmitter systems. The carboxylic acid group in this compound allows for further derivatization, enabling the synthesis of more complex molecules with enhanced pharmacological properties.

Additionally, research has highlighted the anti-inflammatory and antioxidant properties of (3S)-5-oxomorpholine-3-carboxylic acid. These effects are attributed to its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. For instance, studies have shown that derivatives of this compound can suppress the activity of cyclooxygenase (COX) and lipoxygenase enzymes, which are critical mediators of inflammation.

The synthesis of (3S)-5-oxomorpholine-3-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and enantioselectivity. One common synthetic route involves the reduction of a corresponding nitrile derivative followed by stereoselective functionalization at the 3-position. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods for this compound.

In clinical trials, (3S)-5-oxomorpholine-3-carboxylic acid has been evaluated for its potential as an adjuvant therapy in chronic pain conditions. Preliminary results suggest that it may enhance the efficacy of existing analgesics while reducing side effects. Further clinical studies are ongoing to fully characterize its safety and therapeutic potential.

The pharmacokinetic profile of (3S)-5-oxomorpholine-3-carboxylic acid is another area of active investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing dosing regimens and minimizing adverse effects. Studies using computational modeling and experimental techniques have provided valuable insights into its metabolic pathways and interactions with cytochrome P450 enzymes.

The role of stereochemistry in determining pharmacokinetic properties cannot be overstated. The (3S) configuration of (3S)-5-oxomorpholine-3-carboxylic acid influences its solubility, permeability, and metabolic stability. These factors collectively impact how effectively the compound reaches its target sites within the body and how long it remains active.

Future research directions for (3S)-5-oxomorpholine-3-carboxylic acid include exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that morpholine derivatives may interact with specific protein targets involved in these conditions, potentially slowing disease progression.

The development of novel drug candidates often relies on innovative synthetic methodologies to access complex molecular architectures efficiently. The synthesis of complex morpholine derivatives like (3S)-5-oxomorpholine-3-carboxylic acid benefits from advances in flow chemistry and biocatalysis, which allow for greener and more sustainable production processes.

In conclusion, (3S)-5-oxomorpholine-3-carboxylic acid (CAS No. 1448348-24-0) is a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features, coupled with advances in synthetic chemistry and pharmacological research, make it a valuable asset in drug discovery efforts. Continued investigation into its mechanisms of action and clinical applications will further solidify its importance in modern medicine.